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Compound of Interest

Compound Name: O-cyclopentylhydroxylamine

CAS No.: 76029-50-0

Cat. No.: B1355514

Get Quote

In the landscape of modern synthetic and medicinal chemistry, the strategic incorporation of

small, conformationally constrained moieties is a cornerstone of rational drug design. O-
cyclopentylhydroxylamine emerges as a molecule of significant interest, belonging to the

broader class of alkoxyamines. These compounds are not merely passive building blocks but

active participants in a range of chemical transformations, offering unique reactivity profiles

governed by the inherent properties of the N-O bond. This guide provides an in-depth

exploration of the chemical properties, synthesis, reactivity, and practical applications of O-
cyclopentylhydroxylamine, tailored for researchers, scientists, and drug development

professionals who seek to leverage its unique characteristics in their work. We will delve into

the causality behind its reactivity, provide validated experimental insights, and ground our

discussion in authoritative chemical principles.

Core Physicochemical & Spectroscopic Profile
O-cyclopentylhydroxylamine is a disubstituted hydroxylamine derivative where a cyclopentyl

group is attached to the oxygen atom. This structure imparts a combination of lipophilicity from

the carbocyclic ring and nucleophilicity from the free amine. It is most commonly handled and

stored as its hydrochloride salt to improve stability and shelf-life.[1][2][3]
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Physicochemical Data Summary
The fundamental properties of O-cyclopentylhydroxylamine and its common salt form are

summarized below. These values are critical for experimental design, including solvent

selection, reaction stoichiometry, and purification strategies.

Property Value (Free Base)
Value
(Hydrochloride
Salt)

Source(s)

Molecular Formula C₅H₁₁NO C₅H₁₂ClNO [4]

Molecular Weight 101.15 g/mol 137.61 g/mol [4]

CAS Number 76029-50-0
1574118-06-1 /

52189-22-7
[1][4]

Monoisotopic Mass 101.08406 Da - [5]

Predicted XlogP 0.6 - [5]

Appearance

Inferred: Colorless

liquid or low-melting

solid

Typically a white to

off-white solid
-

Storage Conditions 4°C, protect from light
Room temperature,

desiccate
[4]

Spectroscopic Characterization: A Predictive Analysis
Definitive characterization is paramount for verifying the identity and purity of O-
cyclopentylhydroxylamine. Below is an expert analysis of the expected spectroscopic

signatures.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to be relatively simple. The

protons on the cyclopentyl ring will appear as a series of multiplets in the aliphatic region

(typically δ 1.4-2.0 ppm). The methine proton attached to the oxygen (CH-O-NH₂) will be

shifted downfield (likely δ 3.8-4.2 ppm) due to the deshielding effect of the adjacent oxygen

atom. The two protons of the -NH₂ group would appear as a broad singlet, with a chemical

shift that is highly dependent on solvent and concentration.
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¹³C NMR Spectroscopy: The carbon spectrum will show distinct signals for the cyclopentyl

ring carbons. The methine carbon attached to the oxygen ( C H-O-NH₂) will be the most

downfield signal in the aliphatic region (estimated δ 75-85 ppm), while the other four carbons

of the ring will appear at higher fields.

Infrared (IR) Spectroscopy: The IR spectrum provides key functional group information. Key

expected absorptions include:

N-H Stretch: A medium to weak absorption in the 3200-3400 cm⁻¹ region, characteristic of

a primary amine.[6]

C-H Stretch: Strong absorptions just below 3000 cm⁻¹ (typically 2850-2960 cm⁻¹)

corresponding to the sp³ C-H bonds of the cyclopentyl ring.[6]

C-O Stretch: An absorption in the 1050-1150 cm⁻¹ region, indicative of the C-O single

bond.[6]

Mass Spectrometry (MS): In electrospray ionization (ESI) mass spectrometry, O-
cyclopentylhydroxylamine is expected to readily ionize in positive mode.

[M+H]⁺: The protonated molecular ion would be observed at an m/z of approximately

102.0913.[5] This is the primary ion used for identification and confirmation. The ability of

hydroxylamines to form adducts with biomolecules is also a known characteristic,

detectable by mass spectrometry.[7][8]

Synthesis of O-Cyclopentylhydroxylamine
The synthesis of O-alkylhydroxylamines can be achieved through several reliable routes. A

common and robust strategy involves the O-alkylation of a protected hydroxylamine derivative,

which prevents undesired N-alkylation and subsequent over-alkylation. The workflow below

illustrates a generalized, two-step approach that is widely applicable.

Diagram: General Synthetic Workflow
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Step 1: O-Alkylation

Step 2: Deprotection

N-Hydroxyphthalimide
or

tert-Butyl N-hydroxycarbamate

N-(Cyclopentyloxy)phthalimide
or

tert-Butyl N-(cyclopentyloxy)carbamate

 Alkylation

Cyclopentyl Bromide
(or other leaving group) Base (e.g., K₂CO₃, NaH)

O-Cyclopentylhydroxylamine

 Intermediate

Hydrazine
or

Strong Acid (e.g., TFA, HCl)

 Cleavage

General synthesis of O-alkylhydroxylamines.

Click to download full resolution via product page

Caption: General synthesis of O-alkylhydroxylamines.

Causality Behind Experimental Choices:

N-Protection: Using a protected hydroxylamine like N-hydroxyphthalimide or a carbamate is

crucial.[9] The electron-withdrawing nature of the protecting group increases the acidity of

the O-H proton, facilitating its deprotonation and subsequent O-alkylation while rendering the

nitrogen lone pair less nucleophilic.

Deprotection: The choice of deprotection agent is dictated by the protecting group used.

Phthalimides are classically cleaved with hydrazine, while carbamates like Boc are efficiently
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removed under acidic conditions to yield the final product, often as its corresponding acid

salt.

Reactivity and Key Chemical Transformations
The utility of O-cyclopentylhydroxylamine stems from the unique reactivity of the

alkoxyamine functional group. The nitrogen atom is nucleophilic, while the N-O bond has a

relatively low bond dissociation energy, opening pathways for both ionic and radical reactions.

[10]

Formation of Oxime Ethers: A Cornerstone Reaction
The most prominent reaction of O-alkylhydroxylamines is their condensation with aldehydes

and ketones to form stable oxime ethers. This reaction is highly efficient and proceeds under

mild, often slightly acidic, conditions.

O-Cyclopentylhydroxylamine C₅H₁₀N-O-NH₂

Aldehyde or Ketone R-C(=O)-R'

Oxime Ether C₅H₁₀N-O-N=C(R)R'

Water H₂O

 Condensation
(Mild Acid Catalyst)

Reaction with carbonyls to form oxime ethers.

Click to download full resolution via product page

Caption: Reaction with carbonyls to form oxime ethers.

This transformation is fundamental in drug discovery for several reasons:

Bioisosterism: The resulting oxime ether linkage can serve as a bioisostere for other

functional groups, such as esters or amides, potentially improving metabolic stability or

altering receptor binding interactions.

Linker Chemistry: It provides a robust method for conjugating molecules, for example, in the

development of antibody-drug conjugates (ADCs) or PROTACs.

Access to Heterocycles: Oximes are versatile precursors for the synthesis of various

nitrogen-containing heterocycles.[11]
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Experimental Protocol: Synthesis of Cyclohexanone O-
Cyclopentyl Oxime
This protocol provides a representative, self-validating system for the synthesis of an oxime

ether from O-cyclopentylhydroxylamine.

Materials:

O-Cyclopentylhydroxylamine hydrochloride (1.0 eq)

Cyclohexanone (1.05 eq)

Sodium Bicarbonate (NaHCO₃) (1.1 eq)

Ethanol (EtOH)

Water (H₂O)

Ethyl Acetate (EtOAc)

Magnesium Sulfate (MgSO₄)

Procedure:

Free Base Generation: In a round-bottom flask, dissolve O-cyclopentylhydroxylamine
hydrochloride (1.0 eq) in a minimal amount of water. Add a saturated aqueous solution of

sodium bicarbonate (1.1 eq) dropwise with stirring until the solution is basic (pH > 8).

Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer). The

free O-cyclopentylhydroxylamine is organic-soluble.

Drying: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter to

remove the drying agent.

Reaction Setup: Transfer the dried ethyl acetate solution to a clean round-bottom flask. Add

cyclohexanone (1.05 eq) and a catalytic amount of acetic acid (2-3 drops).
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Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress by Thin

Layer Chromatography (TLC), observing the consumption of the starting materials and the

formation of a new, less polar spot corresponding to the oxime ether product. The reaction is

typically complete within 2-4 hours.

Workup: Once the reaction is complete, wash the organic layer with saturated aqueous

sodium bicarbonate solution, followed by brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure to yield the crude product. If necessary, purify further by flash

column chromatography on silica gel.

Trustworthiness of Protocol: This protocol includes an in-situ generation of the reactive free

base from its stable salt, a common and reliable practice. The workup steps are designed to

remove the acid catalyst and any unreacted starting materials, ensuring a high-purity final

product. Reaction monitoring by TLC provides a direct measure of conversion, validating the

process.

Advanced Reactivity: Potential for Sigmatropic
Rearrangements
Inspired by related systems, such as O-cyclopropyl and O-vinyl hydroxylamines, O-
cyclopentylhydroxylamine derivatives are potential precursors for powerful[11][11]-

sigmatropic rearrangements.[11] N-arylation of the hydroxylamine followed by reaction with a

suitable substrate could trigger a cascade to form complex heterocyclic scaffolds, such as

tetrahydroquinolines. This advanced application highlights the potential of O-
cyclopentylhydroxylamine as a strategic starting material for generating molecular diversity.

Applications in Drug Discovery and Development
The incorporation of a cyclopentyl moiety into a drug candidate is a strategic decision often

aimed at optimizing its pharmacokinetic and pharmacodynamic profile.

Metabolic Stability: The cyclopentyl group, being a saturated carbocycle, can block sites of

metabolic oxidation that might be present in a corresponding linear alkyl chain. This can

increase the half-life of a drug.
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Lipophilicity and Permeability: The non-polar cyclopentyl ring can enhance a molecule's

lipophilicity, which can be fine-tuned to improve membrane permeability and oral

bioavailability. The related cyclopropyl fragment is known to increase brain permeability.[12]

Conformational Rigidity: Unlike a flexible alkyl chain, the cyclopentyl ring has a more defined

three-dimensional structure. This conformational constraint can lock the molecule into a

bioactive conformation, increasing its binding affinity for a biological target and potentially

improving selectivity.[12]

Vector for Sp³-Rich Scaffolds: There is a growing trend in drug discovery to move away from

flat, aromatic molecules towards more three-dimensional, sp³-rich structures.[13] O-
cyclopentylhydroxylamine is an excellent starting point for building such molecules, which

often exhibit better physicochemical properties and novel intellectual property space.

Safety and Handling
While a specific, comprehensive safety data sheet (SDS) for O-cyclopentylhydroxylamine is

not readily available in the aggregated search results, safe handling procedures can be inferred

from data on analogous compounds like cyclopentylamine and general laboratory chemicals.

[14][15]

Personal Protective Equipment (PPE): Always handle the compound in a chemical fume

hood. Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves.

Hazards: Assume the compound is corrosive and may cause skin and eye burns.[14] It may

also be toxic if inhaled or swallowed.[15] The hydrochloride salt is a solid, minimizing

inhalation risk compared to a volatile liquid.

Incompatibilities: Keep away from strong oxidizing agents and strong acids (unless part of a

controlled reaction).[16]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area as

recommended.[4]

Conclusion
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O-cyclopentylhydroxylamine is a versatile and valuable reagent for chemical research and

development. Its core utility lies in the reliable formation of oxime ethers, providing a robust tool

for molecular construction and conjugation. Beyond this, its structure offers strategic

advantages in medicinal chemistry, enabling the synthesis of conformationally constrained,

metabolically stable, and sp³-rich molecules. The potential for its derivatives to engage in more

complex transformations, such as sigmatropic rearrangements, further broadens its synthetic

appeal. As the demand for novel chemical entities with optimized drug-like properties continues

to grow, the thoughtful application of specialized building blocks like O-
cyclopentylhydroxylamine will remain a key enabler of innovation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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